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Compound of Interest

Compound Name: Phthalimide, potassium salt

Cat. No.: B7805150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of potassium phthalimide. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on delivering precise, quantitative data and

detailed experimental context.

Physical Properties of Potassium Phthalimide
Potassium phthalimide is the potassium salt of phthalimide, presenting as a white to light yellow

or greenish crystalline powder.[1][2][3][4][5] It is a commercially available reagent, widely

utilized in organic synthesis.[1][6]

Table 1: Quantitative Physical Properties of Potassium Phthalimide
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Property Value Source(s)

Molecular Formula C₈H₄KNO₂ [1][2][4][5][7]

Molar Mass 185.221 g/mol [1][2][3][5]

Appearance

Light yellow solid; Fluffy, very

pale yellow crystals; White to

pale greenish powder

[1][5][8]

Melting Point > 300 °C [1][4][7][8][9]

Boiling Point 359 - 366 °C [7][9][10]

Density 1.63 g/cm³ [7][8][9][10]

Solubility in Water 50 mg/mL (at 25 °C) [7][9][10]

Solubility in other solvents
Insoluble in acetone; Soluble

in dimethylformamide (DMF)
[2]

pH
10.5 - 12.5 (50 g/L solution at

25 °C)
[10][11]

Chemical Properties and Reactivity
Potassium phthalimide is a stable compound at room temperature when stored in closed

containers under normal conditions.[7] However, it is sensitive to moisture.[7][10][11] It is

incompatible with strong oxidizing agents and strong acids.[7] The primary chemical utility of

potassium phthalimide stems from its role as a nucleophile, particularly the phthalimide anion,

in synthetic organic chemistry.[12][13]

The Gabriel Synthesis of Primary Amines
The most notable application of potassium phthalimide is in the Gabriel synthesis, a robust

method for the preparation of primary amines from primary alkyl halides.[12][14] This two-step

process avoids the over-alkylation often encountered with the use of ammonia.[12]

The synthesis proceeds via two main stages:
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Alkylation: The phthalimide anion acts as a strong nucleophile and displaces a halide from a

primary alkyl halide in an SN2 reaction to form an N-alkylphthalimide.[14][15]

Deprotection: The N-alkylphthalimide is then cleaved to release the primary amine. This can

be achieved through acidic or basic hydrolysis, or more commonly, through hydrazinolysis.

[14][15][16]

Hydrazinolysis, often referred to as the Ing-Manske procedure, is a milder method that involves

reacting the N-alkylphthalimide with hydrazine hydrate in a solvent like refluxing ethanol.[16]

This yields the primary amine and a stable cyclic side product, phthalyl hydrazide.[14]

Other Applications
Beyond the Gabriel synthesis, potassium phthalimide serves as an intermediate in the

production of various organic compounds, including:

Pharmaceuticals[5][7]

Agrochemicals, such as pesticides and herbicides[4]

Dyes and pigments[7]

As a solid-based organocatalyst[8][10]

Experimental Protocols
Preparation of Potassium Phthalimide
Potassium phthalimide can be synthesized in the laboratory by reacting phthalimide with

potassium hydroxide or potassium methoxide in ethanol.

Protocol:

A hot solution of phthalimide in ethanol is prepared.[1]

This solution is then added to a solution of potassium hydroxide in ethanol.[1]

Alternatively, a pre-prepared anhydrous ethanol solution of 30% potassium methoxide (with a

molar ratio of 1.2:1 potassium methoxide to phthalimide) can be slowly added to a heated
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(60 °C) solution of phthalimide in anhydrous ethanol over 3 hours.[11]

The desired product, potassium phthalimide, precipitates out of the solution.[1]

The reaction mixture is filtered, and the solid product is washed with anhydrous ethanol and

dried to yield high-purity potassium phthalimide.[11]

General Protocol for the Gabriel Synthesis of a Primary
Amine
This protocol outlines the general steps for synthesizing a primary amine using potassium

phthalimide and an alkyl halide.

Step 1: N-Alkylation of Potassium Phthalimide

Potassium phthalimide is dissolved in a suitable solvent, commonly dimethylformamide

(DMF), which is ideal for SN2 reactions.[14] Other solvents like DMSO, HMPA,

chlorobenzene, acetonitrile, and ethylene glycol can also be used.[14]

The primary alkyl halide is added to the solution.

The reaction mixture is stirred, often at room temperature or with gentle heating, until the

formation of the N-alkylphthalimide is complete. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography.

Upon completion, the reaction mixture is worked up to isolate the N-alkylphthalimide.

Step 2: Hydrazinolysis of the N-Alkylphthalimide (Ing-Manske Procedure)

The isolated N-alkylphthalimide is dissolved in a suitable solvent, typically methanol or

ethanol.[14]

Hydrazine hydrate (50-60%) is added to the solution.[14]

The mixture is stirred at room temperature for an extended period (e.g., 16 hours).[14]

The phthalyl hydrazide precipitate that forms is removed by filtration.[14]
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The filtrate, containing the primary amine, is then concentrated under reduced pressure.

The crude product can be purified by an appropriate method, such as flash column

chromatography, to afford the pure primary amine.[14]

Mandatory Visualizations
The following diagrams illustrate key processes involving potassium phthalimide.
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Caption: Mechanism of the Gabriel Synthesis.
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Step 1: N-Alkylation
Dissolve Potassium Phthalimide in DMF.

Add Primary Alkyl Halide.

Stir at appropriate temperature.
Monitor reaction progress (TLC).

Work-up to isolate
N-Alkylphthalimide.

Step 2: Hydrazinolysis
Dissolve N-Alkylphthalimide in Ethanol/Methanol.

Add Hydrazine Hydrate.
Stir at room temperature.

Filter to remove Phthalhydrazide precipitate.

Concentrate filtrate to obtain crude product.

Purify by column chromatography.

End: Pure Primary Amine
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Caption: General experimental workflow for the Gabriel Synthesis.
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of potassium

phthalimide.

Infrared (IR) Spectroscopy: IR spectra of potassium phthalimide are available and can be

used for identification purposes.[3][17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra

have been reported for potassium phthalimide and its derivatives, providing valuable

structural information.[3][19][20][21]

Crystallographic Data
The crystal structure of potassium phthalimide has been determined. It crystallizes in polar

layers of potassium cations coordinated by five oxygen and three nitrogen centers, which

alternate with apolar layers of stacked benzene subunits.[22][23] The molecular anion is nearly

planar.[22] This structural information provides insight into the solid-state packing and

intermolecular interactions of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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